Cas no 1806919-36-7 (4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1806919-36-7
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4868815
• Update Time: 2025-07-18

4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-5-3(1-11)6(7(9)10)13-2-4(5)16(12,14)15/h2,7H,(H2,12,14,15)
• InChI Key： MUNNMHNDWOVBGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=NC=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide

Recent Advances in the Study of 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1806919-36-7)

The compound 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1806919-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and potential biological activities.

One of the key areas of investigation has been the compound's role as a potent inhibitor of carbonic anhydrase (CA) isoforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide shows selective inhibition against tumor-associated CA IX and XII isoforms, with IC50 values in the low nanomolar range. The presence of both the sulfonamide moiety and difluoromethyl group appears to enhance binding affinity while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, researchers have developed novel routes for the efficient production of this compound. A recent patent application (WO2023056321) describes an improved three-step synthesis starting from 2,3-dichloro-5-(chlorosulfonyl)pyridine, with an overall yield of 68%. The process optimization has addressed previous challenges in controlling the regioselectivity of the cyano substitution and the stability of the difluoromethyl intermediate.

In antimicrobial research, preliminary findings presented at the 2024 ACS Spring Meeting indicate that derivatives of 1806919-36-7 exhibit broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA strains. The mechanism appears to involve dual inhibition of bacterial dihydrofolate reductase and topoisomerase IV. Molecular docking studies suggest the cyano group plays a crucial role in binding to the ATP pocket of these target enzymes.

Ongoing preclinical studies are exploring the compound's potential in oncology applications. Early results from cell line models show that 4-Chloro-3-cyano-2-(difluoromethyl)pyridine-5-sulfonamide can synergize with checkpoint inhibitors by modulating the tumor microenvironment through pH regulation. The unique combination of CA inhibition and immunomodulatory effects positions this molecule as a potential candidate for combination therapies in solid tumors.

Future research directions include comprehensive ADMET profiling and the development of prodrug formulations to improve oral bioavailability. The compound's relatively high crystallinity and thermal stability (decomposition point >220°C) suggest favorable characteristics for formulation development. Several pharmaceutical companies have listed 1806919-36-7 in their development pipelines, indicating growing commercial interest in this chemical entity.